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Compound of Interest

Compound Name: L-Thyronine-13C6

Cat. No.: B1160030

Get Quote

Identity, Safety, and LC-MS/MS Application Protocols
Executive Summary & Nomenclature Scope
In the domain of endocrinology and bioanalysis, the term "L-Thyronine-13C6" strictly refers to

the stable isotope-labeled form of the non-iodinated thyronine core (T0). However, in

commercial and laboratory vernacular, this term is frequently used as a shorthand or category

header for the biologically active iodinated derivatives, specifically Liothyronine-13C6 (T3) and

Levothyroxine-13C6 (T4).

This guide addresses the L-Thyronine-13C6 class of internal standards, with a primary focus

on Liothyronine-13C6 (T3) due to its high biological potency and critical safety requirements.

These compounds are essential tools for normalizing matrix effects and recovery losses in LC-

MS/MS quantification of thyroid hormones.

Key Distinction:

L-Thyronine (T0): The non-iodinated core skeleton (O-(4-hydroxyphenyl)-L-tyrosine).

Liothyronine (T3): 3,3',5-Triiodo-L-thyronine (Active Hormone).[1][2][3][4]
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Levothyroxine (T4): 3,3',5,5'-Tetraiodo-L-thyronine (Prohormone).

Note: Unless specified as T0, "Thyronine-13C6" in this guide refers to the commercially

dominant Liothyronine-13C6 (T3) standard.

Chemical & Physical Specifications
The 13C6 label is typically incorporated into the tyrosine ring (inner ring) or the phenolic ring

(outer ring). This +6 Da mass shift is sufficient to separate the isotope from the natural M+0

analyte and its naturally occurring isotopes (M+1, M+2) in mass spectrometry.

Table 1: Physicochemical Properties
Property

Liothyronine-13C6
(T3)

Levothyroxine-
13C6 (T4)

L-Thyronine-13C6
(T0)

CAS Number
1217843-81-6

(Labeled)

720710-30-5

(Labeled)
N/A (Rare/Custom)

Chemical Formula C9(13C)6H12I3NO4 C9(13C)6H11I4NO4 C9(13C)6H15NO4

Molecular Weight 656.93 g/mol 782.83 g/mol 279.33 g/mol

Mass Shift +6.02 Da +6.02 Da +6.02 Da

Appearance
Off-white to pale

yellow solid

Off-white crystalline

solid
White solid

Solubility
DMSO, 4M NH4OH in

MeOH

DMSO, 4M NH4OH in

MeOH
Acidic/Basic Methanol

pKa
8.4 (Phenolic OH), 2.2

(COOH)
6.7 (Phenolic OH) ~10 (Phenolic OH)

Storage
-20°C, Protect from

light

-20°C, Protect from

light
-20°C, Hygroscopic

Safety Data Sheet (SDS) Analysis
Critical Warning: While stable isotopes are chemically identical to their non-labeled

counterparts, the biological activity of T3 and T4 is potent. Handling these standards requires
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strict adherence to safety protocols to prevent inadvertent hormonal effects.

Hazard Identification (GHS Classification)
Signal Word:DANGER

Target Organs: Thyroid, Heart, Central Nervous System (CNS).

Hazard Statements:

H370/H372: Causes damage to organs (Thyroid, Heart) through prolonged or repeated

exposure.

H301 + H311 + H331: Toxic if swallowed, in contact with skin, or if inhaled.

H361: Suspected of damaging fertility or the unborn child.

Handling & PPE Protocols
Respiratory: Use a NIOSH-approved N95 or P100 particulate respirator if handling powder.

Fume hood is mandatory for stock preparation.

Dermal: Double nitrile gloves (0.11 mm min thickness). T3 permeates skin; immediate

washing is required upon splash contact.

Engineering Controls: Use a static-dissipative balance enclosure. Thyroid hormones are

potent in microgram quantities; prevent aerosolization.

Emergency Response
Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Immediate medical

attention is required due to potential thyrotoxic crisis risk (tachycardia, arrhythmia).

Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water.

Technical Application: LC-MS/MS Workflow
The utility of L-Thyronine-13C6 (T3/T4) lies in its ability to correct for ionization suppression in

electrospray ionization (ESI).
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Stock Solution Preparation (The "Golden" Protocol)
Thyroid hormones are notoriously insoluble in neutral water and unstable in pure methanol

(due to deiodination).

Protocol:

Solvent: Prepare Basic Methanol (MeOH containing 0.1% to 0.5% Ammonium Hydroxide,

NH4OH). The high pH ensures ionization of the phenolic hydroxyl group, vastly improving

solubility.

Dissolution: Dissolve 1 mg of L-Thyronine-13C6 in 1 mL of Basic Methanol to yield a 1

mg/mL stock.

Storage: Aliquot into amber glass vials (silanized preferred to prevent adsorption). Store at

-20°C. Stability: 6-12 months.

Working Solution: Dilute stock 1:1000 in 50% MeOH/Water for daily use. Do not store

working solutions >24 hours.

Sample Extraction (SLE/SPE)
Direct protein precipitation is often insufficient for low-level thyroid hormone analysis due to

phospholipid interference. Supported Liquid Extraction (SLE) or Solid Phase Extraction (SPE)

is recommended.

Step-by-Step SLE Protocol:

Spike: Add 20 µL of Internal Standard Working Solution (T3-13C6) to 200 µL serum.

Load: Mix sample with 200 µL 0.1% Formic Acid. Load onto SLE cartridge (e.g., Isolute

SLE+).

Wait: Allow to absorb for 5 minutes (Critical for interaction with diatomaceous earth).

Elute: Apply 1 mL Ethyl Acetate/Hexane (50:50). Collect eluate.

Dry: Evaporate under Nitrogen at 40°C.
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Reconstitute: 100 µL MeOH:Water (50:50).

Mass Spectrometry Transitions
Use Positive ESI (ESI+). The protonated molecule [M+H]+ is the precursor.

Analyte
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Type

T3 (Unlabeled) 651.9
605.8 (Loss of

COOH)
25 Quant

T3 (Unlabeled) 651.9 507.8 (Loss of I) 35 Qual

T3-13C6 (IS) 657.9 611.9 25 IS

T4 (Unlabeled) 777.8 731.7 28 Quant

T4-13C6 (IS) 783.8 737.7 28 IS

Visualizations
Diagram 1: Thyroid Hormone Metabolic Cascade &
Isotope Tracking
This diagram illustrates the deiodination pathway.[1] The 13C6 label (on the tyrosine ring)

remains stable throughout the metabolic conversion from T4 to T3 to T2, allowing the IS to

track specific metabolites if cross-talk occurs.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cdn.stemcell.com/media/files/pis/10000008921-PIS_02.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13C6 Label Stability
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Click to download full resolution via product page

Caption: Metabolic deiodination pathway of Thyroxine (T4) to Thyronine (T0). The 13C6 label

on the inner tyrosine ring is retained across all metabolites.

Diagram 2: LC-MS/MS Quantification Workflow
A self-validating workflow for serum analysis using L-Thyronine-13C6 internal standards.
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Caption: Standardized LC-MS/MS workflow for thyroid hormone analysis using Isotope Dilution

Mass Spectrometry (IDMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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